Cas no 33173-55-6 ((2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid)

• Product Name: (2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• CAS No: 33173-55-6
• MF: C₁₄H₁₈N₄O₄
• MW: 306.317122936249
• MDL: MFCD00237570
• CID: 294090
• PubChem ID: 329763121
• Update Time: 2025-10-24

(2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,4-azido-N-[(1,1-dimethylethoxy)carbonyl]-
• Boc-4-Azido-L-Phenylalanine
• Boc-4-azido-Phe-OH
• Boc-L-4-azidophe
• Boc-L-Phe(4-N3)-OH
• Boc-p-azido-Phe-OH
• 4-azido-N-Boc-phenylalanine
• BOC-d-4-Fluorophenylalanine
• Boc-DL-Phg-OH
• Boc-P-Fluoro-Dl-Phe-Oh
• N-Boc-L-p-azidophenylalanine
• tert-Butyloxycarbonyl-4-azido-L-phenylalanin
• (2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• PZWGGRIVPTXYGU-NSHDSACASA-N
• EN300-7361062
• D77582
• (S)-3-(4-azidophenyl)-2-[(tert-butoxycarbonyl)amino]propionic acid
• 4-Azido-N-Boc-L-phenylalanine
• 33173-55-6
• (S)-3-(4-Azidophenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• Boc-4-azido-D-phenylalanine
• 4-Azido-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine
• MFCD00237570
• DTXSID301199225
• N-alpha-t-Butyloxycarbonyl-4-azido-L-phenylalanine
• SCHEMBL14822341
• CS-W000277
• AKOS030212207
• (S)-3-(4-azido-phenyl)-2-tert-butoxycarbonylamino-propionic acid
• (2S)-3-(4-azidophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• Boc-p-azido-l-Phe-OH
• N-(t-butoxycarbonyl)-l-p-azidophenylalanine
• Boc-4-azido-Phe-OH, >=95% (HPLC)
• (S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• (2S)-3-(4-azidophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• Boc-Phe(4-N3)-OH
• PS-12428
• 4-Azido-N-[(1,1-dimethylethoxy)carbonyl]-L-phenylalanine; (2S)-3-(4-Azidophenyl)-2-[(tert-butoxycarbonyl)amino]propionic Acid;
• (2S)-3-(4-AZIDOPHENYL)-2-[(TERT-BUTOXYCARBONYL)AMINO]PROPANOIC ACID

• MDL： MFCD00237570
• Inchi： 1S/C14H18N4O4/c1-14(2,3)22-13(21)16-11(12(19)20)8-9-4-6-10(7-5-9)17-18-15/h4-7,11H,8H2,1-3H3,(H,16,21)(H,19,20)/t11-/m0/s1
• InChI Key： PZWGGRIVPTXYGU-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1C=CC(=CC=1)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.13300
• Monoisotopic Mass: 306.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 125.38000
• LogP: 2.99246
• Optical Activity: [α]/D 54±8°, c = 1 in chloroform

(2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid

Comprehensive Overview of (2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 33173-55-6)

(2S)-3-(4-azidophenyl)-2-(tert-butoxycarbonylamino)propanoic acid (CAS No. 33173-55-6) is a specialized organic compound widely utilized in peptide synthesis, bioconjugation, and pharmaceutical research. Its unique structure, featuring an azido group and a tert-butoxycarbonyl (Boc) protecting group, makes it a valuable intermediate for click chemistry applications and drug discovery. With the growing demand for bioorthogonal reactions and protein labeling, this compound has gained significant attention in both academic and industrial settings.

The compound's azidophenyl moiety enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of modern bioconjugation techniques. Researchers frequently employ it to modify peptides, proteins, or small molecules, addressing key challenges in targeted drug delivery and molecular imaging. Recent trends in proteomics and antibody-drug conjugates (ADCs) have further amplified its relevance, as scientists seek precise tools for site-specific modifications.

From a synthetic perspective, the Boc-protected amino acid backbone ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols. This feature aligns with the increasing focus on high-throughput screening and combinatorial chemistry in drug development. Notably, the compound's chiral (2S)-configuration preserves stereochemical integrity, critical for maintaining biological activity in therapeutic applications.

Stability studies indicate that 33173-55-6 requires storage under inert conditions due to the light-sensitive nature of the azido functional group. Best practices recommend temperatures below -20°C and protection from moisture, reflecting broader industry standards for handling azide-containing compounds. These protocols resonate with current discussions about reagent preservation and green chemistry in laboratory workflows.

In analytical chemistry, the compound exhibits characteristic FT-IR absorption bands at 2100 cm^-1 (azide stretch) and 1700 cm^-1 (carbonyl stretch), facilitating quality control. Advanced techniques like HPLC-MS and NMR spectroscopy further support its characterization, addressing the pharmaceutical industry's emphasis on purity validation and structural elucidation.

Emerging applications in fluorescent probes and PET tracer development demonstrate the compound's versatility. Its ability to incorporate radioisotopes or fluorophores via the azido group positions it as a key player in diagnostic imaging research. This aligns with rising Google search queries about molecular theranostics and precision medicine tools.

Regulatory compliance remains straightforward for 33173-55-6, as it falls outside restricted categories. However, researchers should consult chemical safety data sheets regarding azide handling—a topic frequently searched alongside laboratory best practices. The compound's non-hazardous shipping classification facilitates global procurement, important for multinational research collaborations.

Future prospects for this compound involve nanoparticle functionalization and DNA-encoded library synthesis, areas generating substantial scientific interest. Its dual functionality (Boc deprotection followed by azide conjugation) provides a strategic advantage in multistep syntheses, particularly for biologic-drug hybrids. These applications respond to trending searches about next-generation therapeutics and modular synthesis platforms.